![molecular formula C15H14ClFN2O B4424788 N-(2-chloro-4,6-dimethylphenyl)-N'-(4-fluorophenyl)urea](/img/structure/B4424788.png)
N-(2-chloro-4,6-dimethylphenyl)-N'-(4-fluorophenyl)urea
Overview
Description
N-(2-chloro-4,6-dimethylphenyl)-N'-(4-fluorophenyl)urea, commonly known as CDU, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. CDU is a urea-based compound that has been synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of CDU is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. CDU has been shown to inhibit the activity of the enzyme, topoisomerase II, which is involved in DNA replication and cell division. CDU has also been shown to inhibit the activity of the enzyme, cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
CDU has been found to have both biochemical and physiological effects. CDU has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis, a process of programmed cell death. CDU has also been found to have anti-inflammatory properties by inhibiting the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
CDU has several advantages for lab experiments, including its ability to inhibit the growth of cancer cells and its anti-inflammatory properties. However, CDU also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the research and development of CDU. One direction is to further investigate its potential applications in cancer research and treatment. Another direction is to explore its potential use in treating inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or toxicity.
Scientific Research Applications
CDU has been found to have potential applications in scientific research, particularly in the field of cancer research. CDU has been shown to inhibit the growth of cancer cells in vitro and in vivo. CDU has also been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases.
properties
IUPAC Name |
1-(2-chloro-4,6-dimethylphenyl)-3-(4-fluorophenyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClFN2O/c1-9-7-10(2)14(13(16)8-9)19-15(20)18-12-5-3-11(17)4-6-12/h3-8H,1-2H3,(H2,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDLQJJKIMIYGFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Cl)NC(=O)NC2=CC=C(C=C2)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClFN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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